4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate

• IUPAC Name: (4-oxo-2-phenylchromen-6-yl) 4-nitrobenzoate
• InChI: InChI=1S/C22H13NO6/c24-19-13-21(14-4-2-1-3-5-14)29-20-11-10-17(12-18(19)20)28-22(25)15-6-8-16(9-7-15)23(26)27/h1-13H
• InChI Key: WZQBTUGWCVDOLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H13NO6
• Molecular Weight: 387.3 g/mol

Description

The compound is of interest due to its structural complexity and potential for various chemical applications. Its synthesis and analysis have been explored to understand its reactivity and properties better.

Synthesis Analysis

Several studies have explored the synthesis of compounds related to 4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate, often through domino reactions or cycloaddition reactions. For instance, functionalized 6-(trifluoromethyl)-6H-dibenzo[b,d]pyrans, which share structural similarities with the target compound, have been synthesized through a domino reaction involving 3-nitro-2-(trifluoromethyl)-2H-chromenes (Korotaev, Sosnovskikh, & Barkov, 2013). Additionally, the synthesis of new 3-(4-oxo-4H-chromen-3-yl)-3a,6a-dihydropyrrolo[3,4-d]isoxazole-4,6-dione derivatives via 1,3-dipolar cycloaddition reactions has been reported (Xie et al., 2005).

Molecular Structure Analysis

The molecular structure of compounds related to 4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate has been extensively studied using X-ray crystallography and other spectroscopic methods. For example, the molecular and crystal structures of ionic associates formed by 2-aminobenzimidazolium cation and related anions have been determined, providing insights into the steric and electronic structures (Pankratov et al., 2016).

Scientific Research Applications

Synthesis and Physico-Chemical Properties

Research has focused on synthesizing compounds incorporating a coumarin skeleton, including derivatives related to "4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate," to explore their physico-chemical properties, especially in the context of polar liquid crystal materials. These compounds exhibit monotropic nematic phases, highlighting their potential in liquid crystal technology. The study of their mesomorphic properties further extends to binary phase diagrams, comparing various derivatives to understand molecular structure and electrostatic interactions' effects (Morita et al., 2008).

Heterocyclic Derivatives and Anticancer Properties

The research on 1,3,4-oxadiazole derivatives, including structures related to "4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate," has shown these compounds' diverse biological properties, such as anti-inflammatory, antimicrobial, and notably anticancer activities. The synthesis of these derivatives aims to leverage the anticancer effects of the 4H-chromen-4-one skeleton, drawing on the naturally occurring anticancer activities of similar molecular structures (Kim et al., 2018).

Organic Synthesis and Antibacterial Effects

Another angle of research has focused on the synthesis of new derivatives of 4-hydroxy-chromen-2-one, aiming to evaluate their antibacterial activity. Through the synthesis of compounds closely related to "4-oxo-2-phenyl-4H-chromen-6-yl 4-nitrobenzoate," studies have demonstrated significant bacteriostatic and bactericidal effects, suggesting these compounds' potential in developing new antibacterial agents (Behrami & Dobroshi, 2019).

Magnetic Properties and Sensing Applications

The exploration of lanthanide-titanium oxo clusters for their luminescence sensing capabilities for nitrobenzene detection provides insight into the potential applications of related compounds in environmental monitoring and safety. The study of these clusters' quantum yield and detection limits offers a basis for developing sensitive luminescent sensors for detecting hazardous substances (Zheng et al., 2020).